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Compound of Interest

Compound Name: (R)-Irsenontrine

Cat. No.: B10854518

For Researchers, Scientists, and Drug Development Professionals: A comprehensive guide to
the safe handling, use, and disposal of (R)-Irsenontrine, a potent phosphodiesterase 9 (PDE9)
inhibitor utilized in neurological disease research.

(R)-Irsenontrine is a chemical compound intended for laboratory research purposes only. It is
crucial to handle this substance with the utmost care, adhering to strict safety protocols to
mitigate potential health and environmental risks.

Hazard Identification and Safety Summary

(R)-Irsenontrine is classified as harmful if swallowed and is very toxic to aquatic life with long-
lasting effects.[1] All personnel must be thoroughly trained in the handling of potent compounds
and familiar with the information presented in the Safety Data Sheet (SDS) before commencing
any work.

Hazard Classification GHS Code Description
Acute Toxicity, Oral Category 4 H302: Harmful if swallowed.[1]
) o H400: Very toxic to aquatic life.
Acute Aquatic Toxicity Category 1 o
) ] o H410: Very toxic to aquatic life
Chronic Aquatic Toxicity Category 1

with long lasting effects.[1]
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Physical and Chemical Properties

CAS Number

1429509-81-8[1]

Molecular Formula

C22H22N403[1]

Molecular Weight

390.44 g/mol [1]

Appearance

White to off-white solid powder.[2]

Personal Protective Equipment (PPE)

The use of appropriate PPE is mandatory to create a barrier between the researcher and the

hazardous substance, minimizing the risk of exposure.

PPE Category

Specification

Rationale

Eye Protection

Safety goggles with side-

shields.

Protects eyes from splashes

and airborne patrticles.[1]

Hand Protection

Protective, powder-free nitrile
gloves. Double gloving is

recommended.

Prevents skin contact with the

compound.[1][3]

Body Protection

Impervious clothing, such as a

fully fastened lab coat.

Protects skin from accidental

spills.[1]

Respiratory Protection

A suitable respirator (e.g., N95
or higher) should be used
when handling the powder
outside of a certified chemical

fume hood.

Prevents inhalation of the

powdered compound.[1]

Operational Plan: Handling and Storage

Adherence to a strict operational plan is essential for the safe handling of (R)-Irsenontrine.

3.1. Engineering Controls:
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» All work with powdered (R)-Irsenontrine must be conducted in a certified chemical fume
hood or a ventilated balance enclosure to minimize inhalation exposure.

e An accessible safety shower and eyewash station must be available in the laboratory.[1]
3.2. Weighing and Handling Protocol:

o Preparation: Designate a specific area within the chemical fume hood for handling (R)-
Irsenontrine. Cover the work surface with absorbent bench paper.

e Donning PPE: Before handling the compound, put on all required PPE as specified in the
table above.

e Weighing: Use an analytical balance inside the fume hood. Utilize anti-static weigh boats or
paper to prevent scattering of the powder.

o Transfer: Use a clean spatula for transferring the powder. Avoid generating dust.

o Post-Handling: After weighing and transfer, carefully clean the spatula and the work surface
with a damp cloth. Dispose of all contaminated disposable materials as hazardous waste.

» Doffing PPE: Remove PPE in the correct order to avoid cross-contamination. Remove gloves
last and wash hands thoroughly with soap and water.

3.3. Storage:
» Store (R)-Irsenontrine in a tightly sealed container in a cool, well-ventilated area.[1]
e For long-term stability, store the powdered compound at -20°C and solutions at -80°C.[1]

o Keep away from direct sunlight and sources of ignition.[1]

Experimental Protocol: Preparation of a Stock Solution
for In Vitro Assays

This protocol provides a general procedure for preparing a stock solution of (R)-Irsenontrine
for use in in vitro experiments, such as a PDE9 inhibition assay.
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4.1. Materials:

(R)-Irsenontrine powder

Dimethyl sulfoxide (DMSO)

Vortex mixer

Calibrated micropipettes

Sterile microcentrifuge tubes or glass vials with screw caps
4.2. Procedure:

o Calculation: Determine the mass of (R)-Irsenontrine required to prepare a stock solution of
the desired concentration (e.g., 10 mM). The molecular weight is 390.44 g/mol .

» Weighing: Following the safe handling protocol outlined above, accurately weigh the
calculated amount of (R)-Irsenontrine powder in a chemical fume hood.

» Dissolution: Transfer the weighed powder into a sterile tube or vial. Add the appropriate
volume of DMSO to achieve the desired concentration.

e Mixing: Tightly cap the tube/vial and vortex thoroughly until the powder is completely
dissolved.

o Storage: Label the stock solution with the compound name, concentration, date, and your
initials. Store at -80°C for long-term use.[4]

Disposal Plan

Proper disposal of (R)-Irsenontrine and associated waste is critical to prevent environmental
contamination.

e Solid Waste: All solid waste contaminated with (R)-Irsenontrine, including empty containers,
weigh boats, gloves, and bench paper, must be collected in a designated, sealed hazardous
waste container.
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» Liquid Waste: Unused solutions containing (R)-Irsenontrine should be collected in a
designated hazardous waste container for organic solvents. Do not pour down the drain.[1]

o Disposal: All hazardous waste must be disposed of through your institution's environmental
health and safety office in accordance with local, state, and federal regulations.[1]

Visualized Workflows

To further clarify the procedural steps for handling and disposal, the following diagrams
illustrate the recommended workflows.

Preparation Handling Cleanup & Storage

Don Appropriate PPE ges Doff PPE Correctly Store Compound Appropriately

Clean Work Area & Equipment

Designate Handling Area in Fume Hood

Weigh Compound |—>| Transfer for Experiment [—br-

Click to download full resolution via product page

Caption: A logical workflow for the safe handling of (R)-Irsenontrine.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b10854518?utm_src=pdf-body
https://dcchemicals.com/msds/MSDS_DC72220.html
https://dcchemicals.com/msds/MSDS_DC72220.html
https://www.benchchem.com/product/b10854518?utm_src=pdf-body-img
https://www.benchchem.com/product/b10854518?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10854518?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

Waste Generation

¢ Waste Segreg::*ion

Contaminated Solid Waste

(Gloves, Tubes, etc.) Unused (R)-Irsenontrine Solutions

Waste Collection

y y

Designated Solid Hazardous Waste Container Designated Liquid Hazardous Waste Container

Dispose via Institutional EHS

Click to download full resolution via product page

Caption: A procedural diagram for the proper disposal of (R)-Irsenontrine waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b10854518#personal-protective-equipment-for-
handling-r-irsenontrine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/product/b10854518#personal-protective-equipment-for-handling-r-irsenontrine
https://www.benchchem.com/product/b10854518#personal-protective-equipment-for-handling-r-irsenontrine
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b10854518?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10854518?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

